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Compound of Interest

Compound Name: GR 64349

Cat. No.: B10855664 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for researchers, scientists, and drug development professionals handling the potent and

selective tachykinin NK2 receptor agonist, GR 64349. Due to the high potency and limited

publicly available toxicological data, a cautious approach, treating the compound as potentially

hazardous, is mandatory. Adherence to these protocols is essential for ensuring personnel

safety and maintaining a compliant laboratory environment.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to minimize exposure risk during all stages of

handling GR 64349, from receiving and storage to experimentation and disposal.
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles

Protects against splashes of

solutions and airborne

particles.

Hand Protection

Chemical-resistant gloves

(Nitrile, double-gloving

recommended)

Prevents skin contact with the

compound. Double-gloving

provides an extra layer of

protection.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Type N95 (US) or Type P1

(EN143) respirator filter

Essential when handling the

lyophilized powder to prevent

inhalation of fine particles.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures that GR 64349 is handled safely and effectively throughout its

lifecycle in the laboratory.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The lyophilized powder

should be stored in a cool, dry, and dark place, with a recommended temperature of -20°C for

long-term stability.

Storage Conditions

Lyophilized Peptide -20°C

Reconstituted Solution
Aliquot and store at -20°C or colder. Avoid

repeated freeze-thaw cycles.

Experimental Protocol: Reconstitution and Handling
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All handling of GR 64349, especially the initial reconstitution of the lyophilized powder, must be

conducted in a designated area, such as a chemical fume hood, to control potential exposure.

Reconstitution Protocol:

Preparation: Allow the vial of lyophilized GR 64349 to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Reconstitute the peptide in sterile distilled water or a suitable sterile buffer

(e.g., dilute acetic acid at 0.1% for initial solubilization). GR 64349 is soluble to 1 mg/ml in

water.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous

shaking, which can cause degradation.

Aliquoting: Once fully dissolved, divide the stock solution into single-use aliquots to minimize

freeze-thaw cycles, which can degrade the peptide.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and storage conditions.

The following diagram illustrates the standard workflow for handling GR 64349 in a laboratory

setting.
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GR 64349 Handling Workflow
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Caption: Workflow for the proper handling of GR 64349.
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In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.

Spill Scenario Action

Minor Spill (Small volume of low concentration

solution)

1. Alert personnel in the immediate area. 2.

Wear appropriate PPE. 3. Absorb the spill with

inert, absorbent material. 4. Clean the spill area

with a suitable decontaminating solution. 5.

Collect all contaminated materials in a sealed

container for hazardous waste disposal.

Major Spill (Lyophilized powder or large volume

of solution)

1. Evacuate the area immediately. 2. Alert

laboratory supervisor and Environmental Health

and Safety (EHS) personnel. 3. Restrict access

to the area. 4. Allow only trained personnel with

appropriate respiratory protection to clean up

the spill.

The decision-making process for spill response is outlined in the diagram below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GR 64349 Spill Response Plan
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Caption: Decision tree for responding to a GR 64349 spill.
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All waste contaminated with GR 64349 must be treated as hazardous chemical waste. This

includes unused solutions, empty vials, and all contaminated consumables such as pipette tips,

gloves, and absorbent materials.

Disposal Protocol:

Segregation: Collect all GR 64349 waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the name of the

chemical (GR 64349), and the associated hazards.

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory, away from general traffic.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department. Do not dispose of GR
64349 waste down the drain or in the regular trash.

The following diagram outlines the required steps for the proper disposal of GR 64349 waste.
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GR 64349 Waste Disposal Workflow
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Caption: Procedure for the safe disposal of GR 64349 waste.

To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for GR 64349]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10855664#personal-protective-
equipment-for-handling-gr-64349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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